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Compound of Interest

Compound Name: 9,10-Dibromophenanthrene

Cat. No.: B099643

For researchers and scientists engaged in drug development and other advanced scientific
endeavors, the responsible management of chemical waste is paramount. This guide provides
essential, step-by-step procedures for the proper disposal of 9,10-Dibromophenanthrene,
ensuring laboratory safety and environmental compliance. Adherence to these protocols is
critical for protecting both laboratory personnel and the ecosystem.

Immediate Safety and Hazard Summary

9,10-Dibromophenanthrene is a hazardous substance that requires careful handling. It is
classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]
Therefore, preventing its release into the environment is a primary concern.

Key Hazards:
o Acute Oral Toxicity: Harmful if swallowed.[1]

e Aquatic Toxicity: Very toxic to aquatic life, with both acute and long-term hazardous effects.

[1]

Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat, should be worn at all times when handling this compound.[2][3] Work should be
conducted in a well-ventilated area or a chemical fume hood to minimize inhalation risks.[4]
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Quantitative Data Summary

The following table summarizes key quantitative data for 9,10-Dibromophenanthrene,
compiled from available safety data sheets.

Property Value

Molecular Formula C14HsBr2

Molecular Weight 336.02 g/mol [1]

Appearance Light yellow powder solid

Melting Point 60 - 65 °C/ 140 - 149 °F

Boiling Point 180 -190 °C /356 - 374 °F @ 2 mmHg
Flash Point >110°C/>230°F

H302: Harmful if swallowedH400: Very toxic to
GHS Hazard Statements aquatic lifeH410: Very toxic to aquatic life with

long lasting effects[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

The primary and recommended method for the disposal of 9,10-Dibromophenanthrene is
through a licensed professional hazardous waste disposal service.[4] The following protocol
outlines the necessary steps for the safe collection, storage, and preparation for disposal.

o Waste Identification and Segregation:

o Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical
name, "9,10-Dibromophenanthrene”.

o Indicate the associated hazards, such as "Toxic" and "Marine Pollutant".

o Do not mix 9,10-Dibromophenanthrene waste with other waste streams, especially non-
halogenated materials, unless explicitly approved by your institution's Environmental
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Health and Safety (EHS) office.

o Waste Collection:

o Solid Waste: Collect any excess or unwanted solid 9,10-Dibromophenanthrene in the
designated hazardous waste container. Use a scoop or spatula for transfers, taking care to
avoid generating dust.

o Contaminated Materials: Any materials that have come into contact with 9,10-
Dibromophenanthrene, such as gloves, weighing paper, or absorbent pads, must also be
placed in the designated hazardous waste container.

o Solutions: If the compound is in a solvent, it must be collected in a separate, compatible,
and clearly labeled hazardous waste container for halogenated liquid waste.

» Containerization and Storage:

o Use a container that is in good condition, compatible with the chemical, and has a secure,
tight-fitting lid.

o Keep the waste container sealed when not in use.

o Store the container in a designated, secure, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to schedule a pickup.

o Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for 9,10-
Dibromophenanthrene.

e Spill Management:

o In the event of a spill, immediately alert personnel in the area.
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[e]

Wearing appropriate PPE, contain the spill and prevent it from entering drains or
waterways.

[e]

Use a dry clean-up procedure and avoid generating dust.[2]

o

Carefully sweep or vacuum the spilled material into a labeled hazardous waste container.

[¢]

Thoroughly decontaminate the area after cleanup.

Disposal Workflow Diagram
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Preparation & Handling
Wear Appropriate PPE Handle in a Ventilated Area
(Gloves, Goggles, Lab Coat) (Fume Hood)

vWaste Collecti$n & Segregation

Identify Waste as
9,10-Dibromophenanthrene

'

Segregate from other
waste streams

'

Collect Solid Waste & Collect Liquid Waste
Contaminated Materials (in solution) Separately

Contdinerization & Stordge
v

Use Labeled, Compatible,
Sealed Container

'

Store in a Secure,
Ventilated Area

Final Disposal

Contact EHS or Licensed
Waste Disposal Service

'

Provide Safety Data Sheet (SDS)

'

Professional Disposal
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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